Cas no 638-00-6 (2,4-Dimethylthiophene)
2,4-Dimethylthiophene structure
Product Name:2,4-Dimethylthiophene
CAS No:638-00-6
MF:C6H8S
MW:112.192720413208
MDL:MFCD00130082
CID:513650
PubChem ID:34296
Update Time:2025-04-19
2,4-Dimethylthiophene Chemical and Physical Properties
Names and Identifiers
-
- Thiophene,2,4-dimethyl-
- 2,4-DIMETHYLTHIOPHENE
- 638-00-6
- W-200473
- Thiophene, 2,4-dimethyl-
- DB-054551
- AS-50030
- CS-0152847
- UNII-Q9B2TF3UVC
- SCHEMBL40746
- AKOS005255556
- MFCD00130082
- GEO-01226
- 2,4-dimethyl-thiophene
- DTXCID40135729
- O10605
- Q9B2TF3UVC
- EN300-111893
- NS00042108
- EINECS 211-312-3
- DTXSID40213238
- SY060377
- 2,4-Dimethylthiophene
-
- MDL： MFCD00130082
- Inchi： 1S/C6H8S/c1-5-3-6(2)7-4-5/h3-4H,1-2H3
- InChI Key： CPULIKNSOUFMPL-UHFFFAOYSA-N
- SMILES： S1C=C(C)C=C1C
Computed Properties
- Exact Mass: 112.03500
- Monoisotopic Mass: 112.03467143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 61.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 0,994 g/cm3
- Melting Point: -66.9°C (estimate)
- Boiling Point: 139-141°C
- Flash Point: No data available
- Refractive Index: 1.5078
- PSA: 28.24000
- LogP: 2.36490
- Vapor Pressure: No data available
2,4-Dimethylthiophene Security Information
- Signal Word：Danger
- Hazard Statement： H225 (50%) H302 (50%) H312 (50%)
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN 1993
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S16
- HazardClass：IRRITANT
- Risk Phrases：R10
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4-Dimethylthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4-Dimethylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121742-5g |
2,4-Dimethylthiophene |
638-00-6 | 95% | 5g |
$449 | 2021-08-06 | |
| Alichem | A169004313-1g |
2,4-Dimethylthiophene |
638-00-6 | 95% | 1g |
$190.46 | 2023-09-01 | |
| Alichem | A169004313-5g |
2,4-Dimethylthiophene |
638-00-6 | 95% | 5g |
$522.34 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD578-200mg |
2,4-Dimethylthiophene |
638-00-6 | 95+% | 200mg |
169.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD578-50mg |
2,4-Dimethylthiophene |
638-00-6 | 95+% | 50mg |
72.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD578-5g |
2,4-Dimethylthiophene |
638-00-6 | 95+% | 5g |
1946.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD578-1g |
2,4-Dimethylthiophene |
638-00-6 | 95+% | 1g |
574.0CNY | 2021-07-15 | |
| TRC | D447420-1g |
2,4-Dimethylthiophene |
638-00-6 | 1g |
$201.00 | 2023-05-18 | ||
| TRC | D447420-2.5g |
2,4-Dimethylthiophene |
638-00-6 | 2.5g |
$437.00 | 2023-05-18 | ||
| TRC | D447420-5g |
2,4-Dimethylthiophene |
638-00-6 | 5g |
$ 800.00 | 2023-09-07 |
2,4-Dimethylthiophene Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
638-00-6 (2,4-Dimethylthiophene) Related Products
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- 13678-54-1(4-ethyl-2-methylthiophene)
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